Cas no 126199-02-8 (2,3-Oxetanedimethanol,4-(6-amino-9H-purin-9-yl)-3-hydroxy-, (2R,3R,4R)-)

• Product Name: 2,3-Oxetanedimethanol,4-(6-amino-9H-purin-9-yl)-3-hydroxy-, (2R,3R,4R)-
• CAS No: 126199-02-8
• MF: C₁₀H₁₃N₅O₄
• MW: 267.241321325302
• CID: 203955
• PubChem ID: 3000233
• Update Time: 2025-04-19

2,3-Oxetanedimethanol,4-(6-amino-9H-purin-9-yl)-3-hydroxy-, (2R,3R,4R)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Oxetanedimethanol,4-(6-amino-9H-purin-9-yl)-3-hydroxy-, (2R,3R,4R)-
• (2R,3R,4R)-2-(6-aminopurin-9-yl)-3,4-bis(hydroxymethyl)oxetan-3-ol
• DTXSID90155114
• 9-(2-Hydroxymethyl-.beta.-D-threo-oxetanosyl)adenosine
• 9-(2-Hydroxymethyl-beta-D-threo-oxetanosyl)adenosine
• 126199-02-8
• 2,3-Oxetanedimethanol, 4-(6-amino-9H-purin-9-yl)-3-hydroxy-, (2R,3R,4R)-
• NR-62109

• Inchi： 1S/C10H13N5O4/c11-7-6-8(13-3-12-7)15(4-14-6)9-10(18,2-17)5(1-16)19-9/h3-5,9,16-18H,1-2H2,(H2,11,12,13)/t5-,9-,10-/m1/s1
• InChI Key： MCPYANYIZXDZFD-UAINPKIQSA-N
• SMILES： O1[C@H](CO)[C@](CO)([C@@H]1N1C=NC2C(N)=NC=NC1=2)O

Computed Properties

• Exact Mass: 267.09689
• Monoisotopic Mass: 267.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.9
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 2
• Boiling Point: 681.3°Cat760mmHg
• Flash Point: 365.8°C
• Refractive Index: 1.866
• PSA: 139.54